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Compound of Interest

Compound Name: Propargyl-PEG13-OH

Cat. No.: B610217

An In-depth Technical Guide to Propargyl-
PEG13-OH

This guide provides a detailed overview of the chemical properties of Propargyl-PEG13-OH, a
bifunctional molecule widely utilized in biochemical and pharmaceutical research. It is
particularly relevant for researchers, scientists, and professionals involved in drug
development, bioconjugation, and proteomics.

Core Chemical Properties

Propargyl-PEG13-OH is a polyethylene glycol (PEG) derivative that features a terminal
propargyl group (an alkyne) and a hydroxyl group. The propargyl group allows for covalent
modification via copper-catalyzed azide-alkyne cycloaddition (CUAAC), a highly efficient and
specific reaction commonly known as "click chemistry"[1][2][3]. The hydroxyl group offers a site
for further chemical derivatization. The PEG linker is hydrophilic, which enhances the solubility
of the molecule in aqueous solutions[1]. This compound is frequently used as a linker in the
synthesis of Proteolysis Targeting Chimeras (PROTACS)[2].

Quantitative Data Summary

The following table summarizes the key quantitative data for Propargyl-PEG13-OH. There can
be some variation in the naming conventions used by different suppliers. The data presented
here corresponds to a structure with 13 repeating ethylene glycol units.
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Property Value Reference
Molecular Formula C29H56014 [4]
Molecular Weight 628.75 g/mol [2][4]
Appearance Light yellowish solid [4]

Purity >95% [1][5]

Note: Some suppliers may refer to a similar compound with 12 ethylene glycol units
(C27H52013, MW: 584.70 g/mol ) as Propargyl-PEG13-alcohol or Propargyl-PEG12-OH[1][5]
[6]. Users should verify the specific structure with their supplier.

Chemical Structure

The chemical structure of Propargyl-PEG13-OH consists of a propargyl group attached to a
chain of thirteen ethylene glycol units, terminating with a hydroxyl group.
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Caption: Chemical structure of Propargyl-PEG13-OH.

Experimental Protocols and Applications

Detailed, specific experimental protocols for the synthesis or application of Propargyl-PEG13-
OH are typically proprietary or published in peer-reviewed literature for specific contexts.
However, the primary application of this molecule is in bioconjugation via "click chemistry."
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General Workflow for Click Chemistry Conjugation:

The workflow below illustrates the general steps for conjugating Propargyl-PEG13-OH to an

azide-containing molecule.

Start:
Propargyl-PEG13-OH and
Azide-containing molecule

l

Add Reagents:
Copper(l) catalyst
(e.g., CuSOa4 + sodium ascorbate)
in a suitable solvent

'

Reaction:
Incubation at room temperature
or with gentle heating

l

Purification:
Removal of catalyst and
unreacted starting materials
(e.g., via chromatography)

Final Product:
Triazole-linked conjugate

Click to download full resolution via product page

Caption: General workflow for a click chemistry reaction.

Key Applications:

o PROTAC Development: Propargyl-PEG13-OH serves as a versatile linker to connect a

target protein-binding ligand and an E3 ligase-binding ligand in the synthesis of

PROTACS[2].
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e Bioconjugation: It is used to attach the PEG linker to proteins, peptides, or other
biomolecules that have been modified to contain an azide group. This process, known as
PEGylation, can improve the solubility, stability, and pharmacokinetic properties of the
biomolecule[3].

» Surface Modification: The propargyl group can be used to immobilize molecules onto azide-
functionalized surfaces for various biotechnological applications.

Researchers should consult relevant scientific literature for detailed protocols specific to their
intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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